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Secaubryenol Secaubryenol
Brand Name: Vulcanchem
CAS No.: 925932-08-7
VCID: VC0023613
InChI: InChI=1S/C30H48O3/c1-20(2)8-7-9-21(3)23-12-14-28(6)25-11-10-24(22(4)18-31)29(15-13-26(32)33)19-30(25,29)17-16-27(23,28)5/h8,21,23-25,31H,4,7,9-19H2,1-3,5-6H3,(H,32,33)/t21-,23-,24+,25+,27-,28+,29-,30+/m1/s1
SMILES: CC(CCC=C(C)C)C1CCC2(C1(CCC34C2CCC(C3(C4)CCC(=O)O)C(=C)CO)C)C
Molecular Formula: C30H48O3
Molecular Weight: 456.7 g/mol

Secaubryenol

CAS No.: 925932-08-7

Reference Standards

VCID: VC0023613

Molecular Formula: C30H48O3

Molecular Weight: 456.7 g/mol

Secaubryenol - 925932-08-7

CAS No. 925932-08-7
Product Name Secaubryenol
Molecular Formula C30H48O3
Molecular Weight 456.7 g/mol
IUPAC Name 3-[(1S,4R,5R,8S,9S,12R,13R)-12-(3-hydroxyprop-1-en-2-yl)-4,8-dimethyl-5-[(2R)-6-methylhept-5-en-2-yl]-13-tetracyclo[7.5.0.01,13.04,8]tetradecanyl]propanoic acid
Standard InChI InChI=1S/C30H48O3/c1-20(2)8-7-9-21(3)23-12-14-28(6)25-11-10-24(22(4)18-31)29(15-13-26(32)33)19-30(25,29)17-16-27(23,28)5/h8,21,23-25,31H,4,7,9-19H2,1-3,5-6H3,(H,32,33)/t21-,23-,24+,25+,27-,28+,29-,30+/m1/s1
Standard InChIKey JFCYFLMAPFEZKC-RISGNIHZSA-N
Isomeric SMILES C[C@H](CCC=C(C)C)[C@H]1CC[C@@]2([C@@]1(CC[C@]34[C@H]2CC[C@H]([C@]3(C4)CCC(=O)O)C(=C)CO)C)C
SMILES CC(CCC=C(C)C)C1CCC2(C1(CCC34C2CCC(C3(C4)CCC(=O)O)C(=C)CO)C)C
Canonical SMILES CC(CCC=C(C)C)C1CCC2(C1(CCC34C2CCC(C3(C4)CCC(=O)O)C(=C)CO)C)C
Appearance Powder
Synonyms secaubryenol
PubChem Compound 16099423
Last Modified Nov 11 2021
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